Cas no 79217-60-0 (Cyclosporin (9CI, ACI))

Cyclosporin (9CI, ACI) structure

Product Name:Cyclosporin (9CI, ACI)

CAS No:79217-60-0

MF:C₆₂H₁₁₁N₁₁O₁₂

MW:1202.61125683784

MDL:MFCD01771104

CID:60063

PubChem ID:6435893

Update Time:2025-04-18

Cyclosporin (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

- CYCLOSPORINE
- CYCLOSPORIN
- Cyclosporins
- CYCLOSPRINE
- Cyclosporine (Neoral)
- 30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontan
- Cyclosporin A
- CYCLOSPORINE,ENTERPRISE
- 30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
- CICLOSPORIN
- Gengraf
- Neoral
- Sandimmune
- Cyclosporin A / B / C / D / H A 59865-13-3 /
- CYCLOSPORINE / CICLOSPORIN
- Cyclosporine (cyclosporin A)
- 79217-60-0
- AB01566822_01
- 59865-13-3; C62H111N11O12
- SCHEMBL4454089
- CCG-270653
- SW219558-1
- A914278
- SangCyA
- AKOS040759018
- Restasis
- AS-15704
- s1514
- SCHEMBL4331439
- 32-ethyl-2-[(e,1r,2r)-1-hydroxy-2-methylhex-4-enyl]-3,6,9,12,14,17,21,27,30-nonamethyl-8,11,20,26-tetrakis-(2-methylpropyl)-5,23-di-(propan-2-yl)-3,6,9,12,15,18,21,24,27,30,33-undecaza-cyclotritriacontane-1,4,7,10,13,16,19,22,25,28,31-undecone
- MeSH ID: D003524
- PMATZTZNYRCHOR-KMSBSJHKSA-N
- BRD-A11864475-001-02-5
- Cyclosporin (9CI, ACI)
- MDL： MFCD01771104
- Inchi： 1S/C62H111N11O12/c1-25-27-28-40(15)52(75)51-56(79)65-43(26-2)58(81)67(18)33-48(74)68(19)44(29-34(3)4)55(78)66-49(38(11)12)61(84)69(20)45(30-35(5)6)54(77)63-41(16)53(76)64-42(17)57(80)70(21)46(31-36(7)8)59(82)71(22)47(32-37(9)10)60(83)72(23)50(39(13)14)62(85)73(51)24/h25,27,34-47,49-52,75H,26,28-33H2,1-24H3,(H,63,77)(H,64,76)(H,65,79)(H,66,78)/b27-25+/t40-,41?,42?,43?,44?,45?,46?,47?,49?,50?,51?,52-/m1/s1
- InChI Key： PMATZTZNYRCHOR-KMSBSJHKSA-N
- SMILES： O[C@H]([C@H](C)C/C=C/C)C1C(NC(C(N(C)CC(N(C)C(C(NC(C(N(C)C(C(NC(C)C(NC(C)C(N(C)C(CC(C)C)C(N(C)C(C(N(C)C(C(N1C)=O)C(C)C)=O)CC(C)C)=O)=O)=O)=O)CC(C)C)=O)C(C)C)=O)CC(C)C)=O)=O)CC)=O

Computed Properties

Exact Mass: 1201.84000
Monoisotopic Mass: 1201.841
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 85
Rotatable Bond Count: 15
Complexity: 2330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 7.5
Topological Polar Surface Area: 279A^2

Experimental Properties

Density: 1.016
Melting Point: 148-151 deg C
Boiling Point: 1293.8 °C at 760 mmHg
Flash Point: 736.3 °C
Refractive Index: 1.467
PSA: 292.76000
LogP: 3.93790

Cyclosporin (9CI, ACI) Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： 53-45-36/37-24/25-22
Hazardous Material Identification：
Risk Phrases：R45; R60; R22; R40
Storage Condition：Store long-term at 2-8°C

Cyclosporin (9CI, ACI) Pricemore >>

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